molecular formula C15H12ClN3O2S2 B2934052 (5-Chlorothiophen-2-yl)(3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)methanone CAS No. 2034412-86-5

(5-Chlorothiophen-2-yl)(3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)methanone

Cat. No.: B2934052
CAS No.: 2034412-86-5
M. Wt: 365.85
InChI Key: VIFGRAFSFIXXEJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “(5-Chlorothiophen-2-yl)(3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)methanone” is a heterocyclic ketone featuring a methanone core substituted with two distinct aromatic systems: a 5-chlorothiophene moiety and a pyrrolidine ring linked to a 1,2,4-oxadiazole-thiophene hybrid. This structure integrates multiple pharmacophoric elements, including thiophene (a sulfur-containing aromatic ring), oxadiazole (a nitrogen-oxygen heterocycle), and pyrrolidine (a five-membered amine ring).

Properties

IUPAC Name

(5-chlorothiophen-2-yl)-[3-(5-thiophen-2-yl-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl]methanone
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H12ClN3O2S2/c16-12-4-3-11(23-12)15(20)19-6-5-9(8-19)13-17-14(21-18-13)10-2-1-7-22-10/h1-4,7,9H,5-6,8H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VIFGRAFSFIXXEJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CC1C2=NOC(=N2)C3=CC=CS3)C(=O)C4=CC=C(S4)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H12ClN3O2S2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

365.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound (5-Chlorothiophen-2-yl)(3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)methanone is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential therapeutic applications. This article explores the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic uses, and relevant research findings.

Structural Characteristics

The molecular structure of the compound includes:

  • Chlorothiophene ring : Provides unique electronic properties.
  • Pyrrolidine moiety : Known for its role in biological activity.
  • Oxadiazole ring : Often associated with bioactive compounds.

Chemical Structure

The chemical formula can be represented as follows:

C15H13ClN4OSC_{15}H_{13}ClN_4OS

Key Functional Groups

  • Chlorine atom : Enhances lipophilicity and biological activity.
  • Oxadiazole : Contributes to the compound's potential as an antimicrobial and anticancer agent.

The mechanism of action for compounds similar to (5-Chlorothiophen-2-yl)(3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)methanone typically involves:

  • Binding to Specific Targets : The compound is likely to interact with enzymes or receptors, modulating various biological pathways.
  • Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit key enzymes involved in disease processes, such as blood coagulation factor Xa .

Therapeutic Applications

Research indicates that this compound may exhibit several therapeutic properties:

  • Antimicrobial Activity : Preliminary studies suggest potential efficacy against various bacterial strains.
  • Anticancer Properties : The structural components may contribute to cytotoxic effects on cancer cells through apoptosis induction and inhibition of proliferation.

Case Studies

  • Anticancer Activity : A study demonstrated that derivatives of thiophene compounds exhibited significant cytotoxicity against human cancer cell lines, suggesting that the oxadiazole moiety may enhance this effect .
  • Antimicrobial Efficacy : Research has shown that thiophene derivatives possess antimicrobial properties, with effectiveness varying based on structural modifications.

Comparative Analysis

Compound NameBiological ActivityMechanism
Compound AAntimicrobialEnzyme inhibition
Compound BAnticancerApoptosis induction
Target CompoundAntimicrobial & AnticancerModulation of signaling pathways

Synthetic Routes

Synthesis typically involves:

  • Formation of Intermediate Compounds : Initial reactions between chlorothiophene derivatives and pyrrolidine or oxadiazole precursors.
  • Final Coupling Reactions : Utilizing coupling agents to form the final product.

Characterization Techniques

Characterization is performed using:

  • NMR Spectroscopy : To determine molecular structure and purity.
  • Mass Spectrometry : For molecular weight determination.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural complexity necessitates comparison with analogs sharing core motifs, such as thiophene, oxadiazole, or pyrrolidine derivatives. Below is a detailed analysis of its distinguishing features and properties relative to similar compounds.

Structural Analogues and Substituent Effects

Thiophene Substitution: 5-Chlorothiophene vs. Bromine or fluorine substitutions at this position may further modulate electronic and steric properties (referencing thiophene synthesis methodologies). Thiophene vs. Benzene: Replacement of thiophene with benzene (e.g., in phenyl-substituted analogs) diminishes sulfur-mediated interactions, often reducing binding affinity to sulfur-dependent enzymes.

Oxadiazole Isosteres: 1,2,4-Oxadiazole vs. 1,3,4-Oxadiazole: The 1,2,4-oxadiazole in the target compound offers a distinct dipole moment and hydrogen-bonding capacity compared to its 1,3,4-isomer. For example, 1,3,4-oxadiazole derivatives typically exhibit higher thermal stability but lower metabolic resistance. Oxadiazole vs. Pyrazole: Pyrazole-containing analogs (e.g., compounds 7a and 7b in ) prioritize hydrogen-bond donor-acceptor interactions, whereas oxadiazoles favor π-stacking due to their electron-deficient nature .

Pyrrolidine vs. Pyrrolidine’s constrained geometry may enhance selectivity for certain targets.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.